ethyl (2E)-2-chloro-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]acetate

• Molecular Formula: C10H9Cl2N3O4
• Molecular Weight: 306.10 g/mol
• IUPAC Name: ethyl (2E)-2-chloro-2-[(4-chloro-2-nitrophenyl)hydrazinylidene]acetate
• InChI: InChI=1S/C10H9Cl2N3O4/c1-2-19-10(16)9(12)14-13-7-4-3-6(11)5-8(7)15(17)18/h3-5,13H,2H2,1H3/b14-9+
• InChI Key: ALNGIPRGCSMJCK-NTEUORMPSA-N
• Isomeric SMILES: CCOC(=O)/C(=N\NC1=C(C=C(C=C1)Cl)[N+](=O)[O-])/Cl
• Canonical SMILES: CCOC(=O)C(=NNC1=C(C=C(C=C1)Cl)[N+](=O)[O-])Cl

Description

Ethyl (2E)-2-chloro-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]acetate is a chemical compound with the molecular formula C12H13ClN4O5 and a molecular weight of 328.71 g/mol . This compound is primarily used in research and development, particularly in the fields of pharmaceuticals and chemical synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl (2E)-2-chloro-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]acetate typically involves the reaction of ethyl chloroacetate with 4-chloro-2-nitrophenylhydrazine under specific conditions . The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The reaction mixture is heated to reflux for several hours to ensure complete reaction .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions

Ethyl (2E)-2-chloro-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]acetate undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The hydrazone moiety can undergo oxidation to form corresponding oximes or other derivatives.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic conditions.

Major Products

Substitution: Formation of ethyl (2E)-2-azido-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]acetate.

Reduction: Formation of ethyl (2E)-2-chloro-2-[2-(4-chloro-2-aminophenyl)hydrazin-1-ylidene]acetate.

Oxidation: Formation of ethyl (2E)-2-chloro-2-[2-(4-chloro-2-nitrophenyl)oxime]acetate.

Scientific Research Applications

Ethyl (2E)-2-chloro-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]acetate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological tool.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ethyl (2E)-2-chloro-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]acetate involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophilic sites on biomolecules . It may also inhibit certain enzymes or proteins by forming covalent bonds with active site residues . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Ethyl (2E)-2-chloro-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]acetate can be compared with similar compounds, such as:

• Ethyl chloro[2-(4-chloro-2-nitrophenyl)hydrazono]acetate
• Ethyl 2-(4-nitrophenyl)acetate

These compounds share structural similarities but differ in their functional groups and reactivity. This compound is unique due to its specific hydrazone and nitro functionalities, which confer distinct chemical and biological properties .